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Compound of Interest |

Compound Name: 3,3-dimethylhexanoic Acid
CAS No.: 90808-83-6
Cat. No.: B1280460
Get Quote
Abstract

3,3-Dimethylhexanoic acid (CAS 90808-83-6 / 19136-94-8) is a branched-chain fatty acid
utilized as a pharmaceutical intermediate and a specialized fragrance ingredient.[1] Its
structural deviation from linear hexanoic acid—specifically the gem-dimethyl substitution at the

-position—imparts unique physicochemical properties, including altered volatility and steric
profiles.[1] This guide outlines the rigorous protocols for the safe handling, storage, and
operational use of this compound, addressing its corrosive nature and specific containment
requirements to maintain reagent integrity and personnel safety.[1]

Physicochemical Profile & Hazard Assessment

Understanding the molecular behavior of 3,3-dimethylhexanoic acid is the prerequisite for
safe handling.[1] Unlike linear fatty acids, the bulky 3,3-dimethyl group introduces steric
hindrance that influences both its chemical reactivity (e.g., slower esterification rates) and its
interaction with containment materials.[1]

Table 1: Critical Physicochemical Data[1]
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Property Value Operational Implication
Molecular Formula -

. Calculation basis for
Molecular Weight 144.21 g/mol

stoichiometry.[1]

Physical State

Liquid (Colorless to Pale

Yellow)

Viscosity considerations for

pipetting.[1]

~220-230 °C (est.[1] at 760

Low volatility at RT, but vapor

Boiling Point pressure increases rapidly
mmHgQ)
>50°C.
o Weak acid, but concentrated
Acidity (pKa) ~4.8 o )
liquid is corrosive.[1]
od Characteristic Potent odorant; requires
or
(Herbaceous/Fatty) secondary containment.[1]
N Low in water; High in organic Use organic solvents for line
Solubility

solvents (EtOH, DCM)

flushing/cleaning.[1]

Hazard Identification (GHS Classification)

» Skin Corrosion/Irritation: Category 1B/1C (Causes severe skin burns).[1]

» Serious Eye Damage: Category 1 (Irreversible damage).[1][2]

o Specific Risk: The lipophilic tail facilitates skin penetration, potentially accelerating acid

burns.[1]

Engineering Controls & Odor Management

The primary operational challenge with hexanoic acid derivatives is odor containment and

corrosivity. While 3,3-dimethylhexanoic acid is less volatile than lower molecular weight

acids, its odor threshold is low.[1]

Ventilation Requirements|3]
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e Primary: All handling must occur within a certified chemical fume hood operating at a face
velocity of 0.5 m/s (100 fpm).

» Scrubbing: For large-scale synthesis (>100 g), exhaust should ideally pass through a basic
scrubber (charcoal/amine treated) to neutralize acidic vapors before release.[1]

Material Compatibility[3][4]

 Recommended: Borosilicate Glass (Type 1), PTFE (Teflon), HDPE (High-Density
Polyethylene), PP (Polypropylene).[1]

o Forbidden: LDPE (Low-Density Polyethylene - permeability risk), Polystyrene (stress
cracking), Aluminum (corrosion risk).[1]

Storage Protocol: The "Cold Chain" & Integrity

To maximize shelf-life and prevent "off-notes" in fragrance applications or side-reactions in
synthesis, strict storage conditions are required.[1]

Protocol 3.1: Long-Term Storage[1]

» Container Selection: Use amber borosilicate glass vials with PTFE-lined caps. Amber glass
prevents potential photo-oxidation, though the molecule is relatively photostable.[1]

» Headspace Management: Upon opening a fresh bottle, purge the headspace with dry
Nitrogen (

) or Argon for 10-15 seconds before resealing.[1] This prevents atmospheric moisture
absorption (hygroscopicity) and oxidative degradation.

e Temperature:
o Optimal: 2°C to 8°C (Refrigerated).
o Acceptable: 15°C to 25°C (Cool, dark cabinet) for active use.[1]

o Secondary Containment: Store the glass vessel inside a secondary plastic container (PP)
containing activated charcoal sachets to adsorb fugitive odors.
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Figure 1: Incoming reagent workflow ensuring inert atmosphere handling to prevent oxidative
degradation.

Operational Workflow: Dispensing & Synthesis
Protocol 4.1: Safe Dispensing

Objective: Transfer liquid without dripping or vapor release.[1]

e PPE: Don Nitrile gloves (minimum 0.11 mm thickness; breakthrough time >480 min for
medium chain acids) and safety goggles.

e Tooling: Use positive displacement pipettes or glass syringes. Air-displacement pipettes may
drip due to the liquid's surface tension and vapor pressure.[1]

e Technique:
o Aspirate slowly to avoid cavitation.

o Wipe the syringe/tip exterior with a Kimwipe dampened with Ethanol before removing from
the fume hood plane.

o Discard the wipe immediately into a solid waste bin inside the hood.

Protocol 4.2: Synthetic Considerations (Steric
Hindrance)

Researchers must account for the gem-dimethyl effect at the C3 position.
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» Nucleophilic Attack: If activating the carboxyl group (e.g., forming an acid chloride), the
reaction may be slower than with hexanoic acid due to the bulky group at C3 shielding the
carbonyl slightly.[1]

o Recommendation: When converting to 3,3-dimethylhexanoyl chloride, use oxalyl chloride
with catalytic DMF, and allow for extended reaction times (1.5x standard protocols).

Emergency Response & Waste Disposal
Decision Logic for Spills

In the event of a spill, immediate neutralization is critical to prevent surface corrosion and vapor

generation.

Spill Detected

Assess Volume

<10 mL >10 mL
(In Hood) (Or Outside Hood)

Cover with NaHCO3 Evacuate Area

(Sodium Bicarbonate)

Call EHS

Wait for bubbling to cease
Wipe with water

Click to download full resolution via product page

Figure 2: Decision matrix for spill response, prioritizing neutralization with weak base.
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Protocol 5.1: Waste Disposal

¢ Stream: Organic Waste (Acidic).[1]

e Pre-treatment: Do not mix directly with strong oxidizers (e.g., Nitric Acid) in the waste stream.

[1]
e Container: HDPE or Glass waste carboy.[1]

o Labeling: Must be clearly labeled "Corrosive - Acidic - 3,3-Dimethylhexanoic Acid".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. angenesci.com [angenesci.com]
e 2. chemos.de [chemos.de]

¢ To cite this document: BenchChem. [Technical Application Note: Handling and Storage of
3,3-Dimethylhexanoic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280460/docs#technical-application-note-handling-
and-storage-of-3-3-dimethylhexanoic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1280460?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

